2-(4-Chlorophenoxy)-N'-(2-hydroxybenzyl)propanehydrazide
2-(4-Chlorophenoxy)-N'-(2-hydroxybenzyl)propanehydrazide
Brand Name:
Vulcanchem
CAS No.:
537670-46-5
VCID:
VC0352941
InChI:
InChI=1S/C16H17ClN2O3/c1-11(22-14-8-6-13(17)7-9-14)16(21)19-18-10-12-4-2-3-5-15(12)20/h2-9,11,18,20H,10H2,1H3,(H,19,21)
SMILES:
CC(C(=O)NNCC1=CC=CC=C1O)OC2=CC=C(C=C2)Cl
Molecular Formula:
C16H17ClN2O3
Molecular Weight:
320.77g/mol
2-(4-Chlorophenoxy)-N'-(2-hydroxybenzyl)propanehydrazide
CAS No.: 537670-46-5
Main Products
VCID: VC0352941
Molecular Formula: C16H17ClN2O3
Molecular Weight: 320.77g/mol
| CAS No. | 537670-46-5 |
|---|---|
| Product Name | 2-(4-Chlorophenoxy)-N'-(2-hydroxybenzyl)propanehydrazide |
| Molecular Formula | C16H17ClN2O3 |
| Molecular Weight | 320.77g/mol |
| IUPAC Name | 2-(4-chlorophenoxy)-N'-[(2-hydroxyphenyl)methyl]propanehydrazide |
| Standard InChI | InChI=1S/C16H17ClN2O3/c1-11(22-14-8-6-13(17)7-9-14)16(21)19-18-10-12-4-2-3-5-15(12)20/h2-9,11,18,20H,10H2,1H3,(H,19,21) |
| Standard InChIKey | WFVUCDCBPLUQBY-UHFFFAOYSA-N |
| SMILES | CC(C(=O)NNCC1=CC=CC=C1O)OC2=CC=C(C=C2)Cl |
| Canonical SMILES | CC(C(=O)NNCC1=CC=CC=C1O)OC2=CC=C(C=C2)Cl |
| PubChem Compound | 4299278 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume